Cas no 2171795-82-5 (3-(1-amino-3-methoxycyclobutyl)-8-azabicyclo3.2.1octan-3-ol)

• Product Name: 3-(1-amino-3-methoxycyclobutyl)-8-azabicyclo3.2.1octan-3-ol
• CAS No: 2171795-82-5
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 6240351
• PubChem ID: 165602985
• Update Time: 2025-08-01

3-(1-amino-3-methoxycyclobutyl)-8-azabicyclo3.2.1octan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-amino-3-methoxycyclobutyl)-8-azabicyclo3.2.1octan-3-ol
• 2171795-82-5
• 3-(1-amino-3-methoxycyclobutyl)-8-azabicyclo[3.2.1]octan-3-ol
• EN300-1646830

• Inchi： 1S/C12H22N2O2/c1-16-10-6-11(13,7-10)12(15)4-8-2-3-9(5-12)14-8/h8-10,14-15H,2-7,13H2,1H3
• InChI Key： OTNDXFROAYQIBU-UHFFFAOYSA-N
• SMILES： OC1(CC2CCC(C1)N2)C1(CC(C1)OC)N

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 67.5Ų

Additional information on 3-(1-amino-3-methoxycyclobutyl)-8-azabicyclo3.2.1octan-3-ol

Comprehensive Overview of 3-(1-amino-3-methoxycyclobutyl)-8-azabicyclo[3.2.1]octan-3-ol (CAS No. 2171795-82-5)

The compound 3-(1-amino-3-methoxycyclobutyl)-8-azabicyclo[3.2.1]octan-3-ol (CAS No. 2171795-82-5) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its complex bicyclic framework, combined with functional groups such as amino and methoxy, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential role in targeting central nervous system (CNS) disorders, given its azabicyclo[3.2.1]octane core, which is known to interact with neurotransmitter receptors.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments with improved efficacy and fewer side effects. 3-(1-amino-3-methoxycyclobutyl)-8-azabicyclo[3.2.1]octan-3-ol aligns with this trend, as its unique structure offers opportunities for selective receptor modulation. The presence of the cyclobutyl ring and azabicyclo scaffold enhances its binding affinity, making it a subject of interest for neurodegenerative disease research, including Alzheimer's and Parkinson's disease.

The synthesis of CAS No. 2171795-82-5 involves advanced organic chemistry techniques, including multi-step reactions to construct its intricate framework. Key challenges include achieving high stereoselectivity and optimizing yield, which are critical for scaling up production. Recent advancements in catalytic methods and green chemistry have improved the efficiency of synthesizing such complex molecules, addressing concerns about sustainability in pharmaceutical manufacturing.

From a pharmacological perspective, 3-(1-amino-3-methoxycyclobutyl)-8-azabicyclo[3.2.1]octan-3-ol exhibits promising blood-brain barrier (BBB) permeability, a crucial factor for CNS-targeted drugs. Its amino and hydroxyl groups contribute to its solubility and bioavailability, while the methoxy moiety may influence its metabolic stability. These properties are often searched by researchers investigating drug-likeness and ADME (absorption, distribution, metabolism, excretion) profiles.

The compound's potential extends beyond CNS applications. Its scaffold is being explored for anti-inflammatory and analgesic properties, aligning with the growing interest in non-opioid pain management solutions. With the opioid crisis remaining a global concern, alternatives like 3-(1-amino-3-methoxycyclobutyl)-8-azabicyclo[3.2.1]octan-3-ol could play a pivotal role in developing safer analgesics.

In the context of precision medicine, this compound's selectivity makes it a candidate for personalized therapies. Researchers are investigating its interactions with specific G-protein-coupled receptors (GPCRs), which are implicated in numerous diseases. The rise of computational drug design tools, such as molecular docking and AI-driven predictive modeling, has accelerated the study of its binding mechanisms, a topic frequently searched in academic and industrial circles.

As the pharmaceutical industry shifts toward targeted therapies, 3-(1-amino-3-methoxycyclobutyl)-8-azabicyclo[3.2.1]octan-3-ol represents a compelling case study. Its development highlights the intersection of medicinal chemistry, biophysics, and pharmacology, offering insights into the future of drug discovery. With ongoing research, this compound may soon transition from the lab to clinical trials, addressing unmet medical needs in neurology and beyond.